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Compound of Interest |

Compound Name: Tiospirone-d8 Hydrochloride
CAS No.: 1794760-48-7
Cat. No.: B587010
. J

Technical Guide: Tiospirone-d8 HCI Reference
Material

Safety, Handling, and Bioanalytical Application[1][2][3]
Part 1: Executive Summary & Compound Identity[1]
[2]

Tiospirone-d8 Hydrochloride is a stable isotope-labeled derivative of the atypical
antipsychotic Tiospirone.[1][2][3] It is engineered specifically as an Internal Standard (IS) for
the quantification of Tiospirone in biological matrices (plasma, urine, tissue) using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3]

Unlike generic reagents, this compound is a high-value reference material.[1][2][3] Its safety
profile is derived from the parent compound (Tiospirone HCI), but its handling requires
additional rigor to preserve isotopic purity and prevent cross-contamination in trace analysis.

Chemical Identification Table
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Parameter Specification

8-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-

Chemical Name yl]butyl]-8-azaspiro[4.5]decane-7,9-dione-d8
hydrochloride
Parent Compound Tiospirone (CAS: 87691-91-6)
Hydrochloride (HCI) (CAS: 87691-92-7 for
Salt Form
unlabeled)
Molecular Formula C24H24DsN4O2S[1][2][3][4][5] - HCI
Molecular Weight ~485.1 g/mol (Free base + 8 Da + HCI)
Isotopic Purity > 98% atom D
Appearance White to off-white crystalline solid
. Soluble in DMSO, Methanol; slightly soluble in
Solubility

water

Part 2: Hazard Identification & Toxicology (SDS
Core)[1][2][3]

Note: As a deuterated analog, the toxicological properties are assumed to be identical to the
unlabeled parent compound, Tiospirone HCI.

GHS Classification

Under the Globally Harmonized System (GHS), Tiospirone HCl is classified as a bioactive
pharmaceutical substance.

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[2][3][6]

Skin Corrosion/Irritation: Category 2.[7]

Eye Damage/Irritation: Category 2A.

Specific Target Organ Toxicity (Single Exposure): Category 3 (CNS effects).[2][3]
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Mechanism of Action & Physiological Effects

To understand the safety risks, one must understand the pharmacology. Tiospirone is an
azapirone derivative that acts on the central nervous system. Accidental exposure can lead to
sedation, dizziness, or orthostatic hypotension.

e Primary Targets: Partial agonist at 5-HT

receptors; Antagonist at Dopamine D
receptors.[1][2][3][8]
e Secondary Targets: Antagonist at

-adrenergic receptors (risk of hypotension).[1][2][3]

Visualizing the Signaling Pathway

The following diagram illustrates the receptor interaction profile, explaining the potential
physiological response to exposure.
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Figure 1: Pharmacological mechanism of Tiospirone showing key receptor targets and
associated physiological effects (sedation, hypotension) relevant to safety assessments.[1][2]
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[3]

Part 3: Safe Handling & Containment Strategy

As a Senior Application Scientist, | recommend treating Tiospirone-d8 HCI as a Potent

Compound (OEB 3 equivalent). While not highly toxic like cytotoxics, its CNS activity at low

doses requires strict containment, especially given the high cost of the deuterated material.

Engineering Controls

e Primary: Handle exclusively within a certified Fume Hood or Biological Safety Cabinet (Class

11).

» Weighing: Use a static-free microbalance inside a powder containment enclosure.[2][3]

Deuterated standards are expensive; static loss is a financial and safety risk.

Personal Protective Equipment (PPE)[1][2][3]

o Respiratory: N95 or P100 respirator if handling open powder outside a hood (not

recommended).

» Skin: Nitrile gloves (double gloving recommended during solution preparation).

o Eyes: Safety glasses with side shields.

Emergency Response Protocol

Scenario

Immediate Action

Rationale

Inhalation

Move to fresh air. Monitor for

sedation/dizziness.

CNS depression risk from 5-
HT1A/D2 activity.[1][2][3]

Skin Contact

Wash with soap and water for

15 min.

Lipophilic nature allows dermal

absorption.

Eye Contact

Flush with water for 15 min.[9]

[10] Remove contacts.

HCI salt is an irritant/corrosive

to mucous membranes.

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call Poison Control.

Prevent aspiration; manage

potential hypotension.
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Part 4: Analytical Application (LC-MS/MS)

The primary utility of Tiospirone-d8 HCl is its role as an Internal Standard (I1S).[1][2][3] In
bioanalysis, the IS compensates for variability in extraction recovery and matrix effects (ion
suppression/enhancement).

Why Deuterium?

Deuterium labeling (

H) increases the mass without significantly altering the chromatographic retention time
compared to the analyte. However, slight retention time shifts (isotope effect) can occur.

o Critical Check: Ensure the -d8 peak co-elutes sufficiently with Tiospirone to experience the
same matrix ionization effects.

Preparation of Stock Solutions

» Solvent: Dissolve Tiospirone-d8 HCI in Methanol (MeOH) or DMSO.[1][2][3]

o Note: Avoid storing in 100% water for long periods to prevent potential deuterium
exchange (though C-D bonds are generally stable, acidic protons on heteroatoms may
exchange).

e Storage: -20°C or -80°C in amber glass vials (light sensitive).

Bioanalytical Workflow

The following protocol ensures high-integrity data for pharmacokinetic studies.
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Figure 2: Standardized bioanalytical workflow using Tiospirone-d8 HCI to correct for extraction

efficiency and matrix effects.

MRM Transitions (Example)

For method development on a Triple Quadrupole Mass Spectrometer:

¢ Analyte (Tiospirone): 441.2
150.1 m/z[1][2][3]

¢ |S (Tiospirone-d8): 449.2
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150.1 m/z (or equivalent shifted fragment)[1][2][3]

» Note: The mass shift (+8) allows clear spectral resolution.

Part 5: Stability & Storage Directives

» Hygroscopicity: The HCI salt form is hygroscopic.

o Protocol: Equilibrate the vial to room temperature before opening to prevent condensation,
which can degrade the solid and alter weighing accuracy.

 Light Sensitivity: Tiospirone derivatives can photodegrade.
o Requirement: Store in amber vials wrapped in aluminum foil if amber glass is unavailable.

o Shelf Life: Re-test purity annually. Deuterated standards are stable but can undergo slow
H/D exchange if stored in protic solvents at incorrect pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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